Methyl 3-(benzyloxy)-4-oxo-4H-pyran-2-carboxylate
Description
The compound is a derivative of benzylic compounds, which are known for their reactivity due to the adjacent aromatic ring . It might be involved in various organic reactions, including oxidation and reduction .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds have been synthesized through various methods. For instance, a series of 1,2,3-triazole-linked pyrazoline analogues were prepared by the reaction of 3- (4- (benzyloxy)phenyl)-1- (1- (arylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)prop-2-en-1-one with hydrazine hydrate .Chemical Reactions Analysis
Benzylic compounds are known for their reactivity in various chemical reactions. They are susceptible to free radical attack and show enhanced reactivity in SN1, SN2, and E1 reactions . Protodeboronation of pinacol boronic esters has also been reported .Scientific Research Applications
- Methyl 3-(benzyloxy)-4-oxo-4H-pyran-2-carboxylate has been investigated for its potential as an antitubercular agent. Researchers have explored its inhibitory effects on the salicylate synthase from Mycobacterium tuberculosis . This area of study is crucial due to the global health burden posed by tuberculosis.
- The compound’s cyclization products have been characterized, leading to the discovery of unexpected derivatives. For instance, (S)-methyl 3-(((benzyloxy) carbonyl) amino)-7-hydroxyheptanoate, a fragment of a novel cytotoxic cyclodepsipeptide called onchidin, was synthesized using this compound . Such investigations contribute to our understanding of bioactive molecules and their potential therapeutic applications.
- Methyl 3-(benzyloxy)-4-oxo-4H-pyran-2-carboxylate belongs to the chromane scaffold, which is ubiquitous in bioactive natural products. Researchers have explored its derivatives as potential inhibitors of various enzymes, including salicylate synthases . Understanding the structure-activity relationships in this context aids drug design.
- The synthesis of Methyl 3-(benzyloxy)-4-oxo-4H-pyran-2-carboxylate may involve boron reagents, which are essential for Suzuki–Miyaura cross-coupling reactions . These reactions enable the formation of carbon–carbon bonds and play a pivotal role in organic synthesis.
- The benzyl ether functionality in this compound is valuable for synthetic chemistry. Benzyl ethers are commonly used protecting groups, and their preparation using 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO) as a catalyst has been explored . This methodology contributes to efficient and selective transformations.
- Researchers have employed 1D and 2D NMR analyses, FT-IR, ESI-MS, and HRMS to elucidate the molecular structure of Methyl 3-(benzyloxy)-4-oxo-4H-pyran-2-carboxylate . These techniques provide critical insights into compound identification and conformation.
Antitubercular Activity
Cytotoxicity and Cyclodepsipeptides
Heterocyclic Scaffold Exploration
Suzuki–Miyaura Coupling Reagents
Benzyl Ether and Ester Preparation
NMR Spectroscopy and Structural Elucidation
properties
IUPAC Name |
methyl 4-oxo-3-phenylmethoxypyran-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O5/c1-17-14(16)13-12(11(15)7-8-18-13)19-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ALZICFZRRUCCCD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=O)C=CO1)OCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(benzyloxy)-4-oxo-4H-pyran-2-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-[[5-[(4-fluorophenyl)methylsulfanyl]-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione](/img/structure/B2594844.png)
![3-(4-chlorophenyl)-3-hydroxy-1-(m-tolyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide](/img/structure/B2594846.png)
![2-[3,4-dihydro-1(2H)-quinolinyl]-N-(2-nitrophenyl)acetamide](/img/structure/B2594850.png)
![2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide](/img/structure/B2594855.png)
![3-(6,8-Dihydro-5H-imidazo[2,1-c][1,4]oxazin-3-yl)propanoic acid;hydrochloride](/img/structure/B2594856.png)
